Cas no 1091444-12-0 (N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide)

• Product Name: N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide
• CAS No: 1091444-12-0
• MF: C₁₉H₂₀ClFN₂O₂S
• MW: 394.890706062317
• CID: 5904897
• PubChem ID: 29701175
• Update Time: 2025-06-08

N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-fluorophenyl)-N-[(1-thiophen-2-ylcyclohexyl)methyl]oxamide
• 1091444-12-0
• N1-(3-chloro-4-fluorophenyl)-N2-((1-(thiophen-2-yl)cyclohexyl)methyl)oxalamide
• N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
• AKOS024509417
• F5466-0062
• VU0643952-1
• N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide

• Inchi： 1S/C19H20ClFN2O2S/c20-14-11-13(6-7-15(14)21)23-18(25)17(24)22-12-19(8-2-1-3-9-19)16-5-4-10-26-16/h4-7,10-11H,1-3,8-9,12H2,(H,22,24)(H,23,25)
• InChI Key： USQORPWOHIUOGO-UHFFFAOYSA-N
• SMILES： C(NCC1(C2SC=CC=2)CCCCC1)(=O)C(NC1=CC=C(F)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 394.0918049g/mol
• Monoisotopic Mass: 394.0918049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide

Comprehensive Overview of N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide (CAS No. 1091444-12-0)

N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide, identified by its CAS No. 1091444-12-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiophene ring, a cyclohexylmethyl group, and a chloro-fluorophenyl moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for heterocyclic compounds like N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide has surged due to their versatility in medicinal chemistry. The compound's thiophene component is a key focus, as thiophene derivatives are known for their bioactivity in targeting enzymes and receptors. Additionally, the presence of chloro and fluoro substituents enhances its binding affinity, a feature often explored in the design of kinase inhibitors and GPCR modulators. These attributes align with current trends in precision medicine and targeted drug delivery, topics highly searched in academic and industrial circles.

The synthesis of CAS No. 1091444-12-0 involves multi-step organic reactions, including amide coupling and cyclohexylmethylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with stringent quality standards. Its physicochemical properties, including solubility and stability, are also under investigation to optimize its formulation for potential applications. These details are frequently queried by chemists and formulators seeking advanced synthetic methodologies.

From an industrial perspective, N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide is being evaluated for its scalability and cost-effectiveness. Companies specializing in custom synthesis and contract research are actively exploring its commercial viability, driven by the growing market for high-value intermediates. Furthermore, its potential role in green chemistry initiatives—such as solvent-free reactions or catalytic processes—resonates with the global push for sustainable manufacturing, a hot topic in SEO and scientific discourse.

In conclusion, CAS No. 1091444-12-0 represents a compelling case study in modern chemical innovation. Its intricate design and multifaceted applications reflect the convergence of medicinal chemistry, process optimization, and environmental stewardship. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and functional materials, addressing some of the most pressing challenges in science and industry today.